Cas no 934180-46-8 (3-methyl-5-(trifluoromethyl)phenol)
934180-46-8 structure
Product Name:3-methyl-5-(trifluoromethyl)phenol
CAS No:934180-46-8
MF:C8H7F3O
MW:176.135792970657
MDL:MFCD16997493
CID:1982364
PubChem ID:20773422
Update Time:2025-04-21
3-methyl-5-(trifluoromethyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-5-(trifluoromethyl)phenol
- MFCD16997493
- AC9433
- SY253255
- AKOS024437767
- MB23368
- SCHEMBL429599
- EN300-177248
- CS-0311915
- VOOZRDXCKRUKTQ-UHFFFAOYSA-N
- DTXCID00560492
- DTXSID60609735
- 934180-46-8
- DB-218144
-
- MDL: MFCD16997493
- Inchi: 1S/C8H7F3O/c1-5-2-6(8(9,10)11)4-7(12)3-5/h2-4,12H,1H3
- InChI Key: VOOZRDXCKRUKTQ-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=C(C)C=1)O)(F)F
Computed Properties
- Exact Mass: 176.04489933g/mol
- Monoisotopic Mass: 176.04489933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 20.2Ų
3-methyl-5-(trifluoromethyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014003586-1g |
3-Methyl-5-(trifluoromethyl)phenol |
934180-46-8 | 97% | 1g |
$1504.90 | 2023-08-31 | |
| eNovation Chemicals LLC | D779636-1g |
3-Methyl-5-(trifluoromethyl)phenol |
934180-46-8 | 95% | 1g |
$1085 | 2024-07-20 | |
| Enamine | EN300-177248-0.05g |
3-methyl-5-(trifluoromethyl)phenol |
934180-46-8 | 95% | 0.05g |
$266.0 | 2023-08-31 | |
| Enamine | EN300-177248-0.1g |
3-methyl-5-(trifluoromethyl)phenol |
934180-46-8 | 95% | 0.1g |
$396.0 | 2023-08-31 | |
| Enamine | EN300-177248-0.25g |
3-methyl-5-(trifluoromethyl)phenol |
934180-46-8 | 95% | 0.25g |
$567.0 | 2023-08-31 | |
| Enamine | EN300-177248-1.0g |
3-methyl-5-(trifluoromethyl)phenol |
934180-46-8 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-177248-0.5g |
3-methyl-5-(trifluoromethyl)phenol |
934180-46-8 | 95% | 0.5g |
$891.0 | 2023-08-31 | |
| Enamine | EN300-177248-1g |
3-methyl-5-(trifluoromethyl)phenol |
934180-46-8 | 95% | 1g |
$1142.0 | 2023-08-31 | |
| Enamine | EN300-177248-2.5g |
3-methyl-5-(trifluoromethyl)phenol |
934180-46-8 | 95% | 2.5g |
$2240.0 | 2023-08-31 | |
| Enamine | EN300-177248-5g |
3-methyl-5-(trifluoromethyl)phenol |
934180-46-8 | 95% | 5g |
$3313.0 | 2023-08-31 |
3-methyl-5-(trifluoromethyl)phenol Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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